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Compound of Interest

Compound Name: p-Heptanoylbiphenyl

Cat. No.: B1330013 Get Quote

In-Depth Technical Guide to 4-
Heptanoylbiphenyl
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 59662-27-0

This technical guide provides a comprehensive overview of 4-heptanoylbiphenyl, a biphenyl

derivative with applications in materials science and as a synthetic intermediate. This document

is intended for researchers, scientists, and professionals in drug development who require

detailed technical information.

Chemical and Physical Properties
4-Heptanoylbiphenyl, also known as p-heptanoylbiphenyl, is a solid organic compound. Its

fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 59662-27-0 [1]

Molecular Formula C₁₉H₂₂O [1][2]

Molecular Weight 266.38 g/mol [1][2]

Melting Point 85.0 to 88.0 °C [1]

Physical Form Solid [2]

Purity ≥95% [2]

Safety Data Sheet Summary
A complete, verified safety data sheet (SDS) for 4-heptanoylbiphenyl is not readily available in

public databases. However, based on data for structurally similar compounds and general

chemical safety principles, the following precautions are advised. A full risk assessment should

be conducted before handling.

Hazard Category Precautionary Statements

Acute Toxicity

The toxicological properties have not been

thoroughly investigated. Handle with care and

avoid ingestion, inhalation, and skin contact.

Skin Corrosion/Irritation
May cause skin irritation. Wear protective gloves

and clothing.

Eye Damage/Irritation
May cause eye irritation. Wear safety glasses or

goggles.

Respiratory Sensitization
Avoid inhaling dust or powder. Handle in a well-

ventilated area or with respiratory protection.

Environmental Hazards
No specific data is available. Avoid release into

the environment.

First Aid Measures:
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In case of skin contact: Wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes.

If inhaled: Move person into fresh air.

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-heptanoylbiphenyl is not

extensively published, its structure strongly suggests a Friedel-Crafts acylation of biphenyl with

heptanoyl chloride as the most probable synthetic route.

Proposed Synthetic Pathway: Friedel-Crafts Acylation
The reaction involves the electrophilic aromatic substitution of biphenyl with an acylium ion

generated from heptanoyl chloride in the presence of a Lewis acid catalyst, such as aluminum

chloride (AlCl₃).

Caption: Proposed synthesis of 4-heptanoylbiphenyl via Friedel-Crafts acylation.

General Experimental Protocol for Friedel-Crafts
Acylation

Reaction Setup: In a dry, three-necked flask equipped with a reflux condenser, a dropping

funnel, and a magnetic stirrer, add biphenyl and a suitable inert solvent (e.g.,

dichloromethane or nitrobenzene).

Catalyst Addition: Cool the mixture in an ice bath and slowly add the Lewis acid catalyst

(e.g., aluminum chloride) portion-wise while stirring.

Acylating Agent Addition: Add heptanoyl chloride dropwise from the dropping funnel to the

reaction mixture. The temperature should be maintained during the addition.

Reaction: After the addition is complete, allow the reaction mixture to stir at room

temperature or heat to reflux for a specified time to ensure the completion of the reaction.
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Monitor the reaction progress using an appropriate analytical technique such as Thin Layer

Chromatography (TLC).

Work-up: Quench the reaction by carefully pouring the mixture into a beaker containing ice

and concentrated hydrochloric acid. This will hydrolyze the aluminum chloride complex.

Extraction and Purification: Separate the organic layer and wash it with water, a dilute

sodium bicarbonate solution, and brine. Dry the organic layer over an anhydrous drying

agent (e.g., sodium sulfate), filter, and concentrate the solvent under reduced pressure. The

crude product can be purified by recrystallization or column chromatography.

Applications and Research Interest
Intermediate in Liquid Crystal Synthesis
The primary application of 4-heptanoylbiphenyl appears to be as a synthetic intermediate in the

production of liquid crystals. The biphenyl core is a common structural motif in liquid crystalline

materials. The heptanoyl group can be further modified, for instance, reduced to a heptyl group,

to produce compounds like 4-heptyl-4'-cyanobiphenyl, a component in some liquid crystal

mixtures. The alkyl chain length is a critical determinant of the mesophase properties of the

final liquid crystal.

Potential in Drug Development and Pharmacological
Research
While there is currently limited public information on the direct pharmacological activity of 4-

heptanoylbiphenyl, the biphenyl scaffold is present in numerous biologically active molecules.

Biphenyl derivatives have been investigated for a wide range of therapeutic applications.

Therefore, 4-heptanoylbiphenyl could serve as a precursor or building block for the synthesis of

novel drug candidates. Further research would be required to explore any potential biological

activity.

Logical Workflow for Characterization
The following diagram illustrates a typical workflow for the characterization of a newly

synthesized batch of 4-heptanoylbiphenyl.
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Caption: Standard workflow for the synthesis and characterization of 4-heptanoylbiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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